Cas no 1261585-08-3 (5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine)

5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine is a heterocyclic compound featuring a pyridine core substituted with chloro, nitro, and trifluoromethoxy-phenyl groups. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The chloro and nitro groups enhance reactivity for further functionalization, while the trifluoromethoxy moiety contributes to metabolic stability and lipophilicity. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in the development of bioactive molecules targeting specific receptors or enzymes. The compound's high purity and stability under standard conditions ensure reliable performance in synthetic applications.

5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine structure

1261585-08-3 structure

Product Name:5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine

CAS No:1261585-08-3

MF:C₁₂H₆ClF₃N₂O₃

MW:318.635852336884

CID:4987544

Update Time:2025-06-13

5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine
- Inchi： 1S/C12H6ClF3N2O3/c13-7-5-9(18(19)20)11(17-6-7)8-3-1-2-4-10(8)21-12(14,15)16/h1-6H
- InChI Key： HPRPQCZQXPIJPW-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(=C1)[N+](=O)[O-])C1C=CC=CC=1OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 378
XLogP3: 4.2
Topological Polar Surface Area: 67.9

5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013002786-250mg	5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine	1261585-08-3	97%	250mg	$489.60	2023-09-03
Alichem	A013002786-500mg	5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine	1261585-08-3	97%	500mg	$839.45	2023-09-03
Alichem	A013002786-1g	5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine	1261585-08-3	97%	1g	$1445.30	2023-09-03

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Additional information on 5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine

Research Brief on 5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine (CAS: 1261585-08-3)

The compound 5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine (CAS: 1261585-08-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine, which make it a promising candidate for targeting specific biological pathways. The presence of the trifluoromethoxy group and the nitro substituent on the pyridine ring has been shown to enhance its binding affinity to certain enzymes and receptors, particularly those involved in inflammatory and oncogenic processes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine derivatives. The study demonstrated that modifications to the pyridine core could significantly alter the compound's pharmacokinetic properties, including its solubility and metabolic stability. These findings are critical for the development of more effective drug candidates.

Another key area of research involves the compound's potential as an inhibitor of protein kinases. Preliminary in vitro assays have shown that 5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine exhibits selective inhibition against certain kinase targets, which are often implicated in cancer progression. These results suggest that further preclinical studies are warranted to evaluate its efficacy and safety in animal models.

Despite these promising findings, challenges remain in the development of 5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through rigorous structure-activity relationship (SAR) studies and toxicological assessments. Collaborative efforts between academic and industrial researchers will be essential to overcome these hurdles.

In conclusion, 5-Chloro-3-nitro-2-(2-(trifluoromethoxy)phenyl)pyridine represents a compelling area of research in chemical biology and drug discovery. Its unique structural and functional properties offer exciting opportunities for the development of novel therapeutics. Future studies should focus on optimizing its pharmacological profile and exploring its potential in clinical settings.